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Compound of Interest

Compound Name:
D-Galactose 6-phosphate lithium

salt

Cat. No.: B12849945

Get Quote

Executive Summary: The Dual-Protection Mandate
As researchers investigating the Leloir pathway or glycosylation mechanics, you understand

that D-Galactose 6-phosphate (Gal-6-P) is not merely a chemical reagent; it is a metabolic

intermediate critical for cellular energy flux and structural biology.

Handling the lithium salt form of Gal-6-P presents a unique challenge. While the toxicological

profile of sugar phosphates is generally moderate, the lithium counter-ion and the compound's

hygroscopic nature require a specific PPE strategy. This guide operates on a Dual-Protection

Mandate:

Personnel Safety: Protection against inhalation of lithium-containing dust and potential CNS

effects from long-term exposure.

Sample Integrity: Protection of the reagent from atmospheric moisture (deliquescence) and

enzymatic contamination (RNases/DNases), which renders the salt useless for kinetic

studies.
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Risk Assessment & Hazard Identification
Before selecting PPE, we must understand the specific hazards associated with this compound

(CAS: 6665-00-5).

Hazard Category Specific Risk Mechanism of Action

Chemical Toxicity Irritant / Potential CNS

Lithium salts can be absorbed

via inhalation/ingestion. While

low in this formulation, chronic

exposure to lithium affects the

Central Nervous System

(CNS).

Physical State Combustible Dust

Fine organic powders can form

explosive mixtures in air if

aerosolized in high

concentrations.

Reagent Stability Hygroscopicity

The salt avidly absorbs

atmospheric water, leading to

hydrolysis of the phosphate

ester bond or inaccurate

weighing (mass error).

Biological Metabolic Active

As a substrate for Galactose-6-

phosphate isomerase,

unintended absorption could

theoretically perturb local

metabolic signaling (though

risk is low).

PPE Decision Matrix
Do not rely on generic "lab safety" rules. Use this matrix to select PPE based on your specific

manipulation.

Core PPE (Mandatory for All Handling)
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Body: Lab coat (Cotton/Polyester blend) with snap closures. Reason: Quick removal in case

of spill; cotton minimizes static buildup which scatters the powder.

Feet: Closed-toe, non-perforated shoes.

Task-Specific PPE Configuration
Task

Respiratory
Protection

Hand
Protection

Eye Protection
Engineering
Control

Bulk Weighing

(>1g)

N95 Respirator

or P100

Double Nitrile

(0.11mm min)

Chemical

Goggles

Fume Hood

(Required)

Analytical

Weighing

(<10mg)

Surgical Mask

(Sample

protection)

Single Nitrile +

Anti-static cuffs
Safety Glasses

Glove Box or

Draft Shield

Solubilization

(Aqueous)
None (if in hood) Single Nitrile Safety Glasses

Benchtop (if

capped)

Spill Cleanup N95 Respirator
Double Nitrile

(Long cuff)

Chemical

Goggles

Fume Hood /

Local Exhaust

Expert Insight: Why Lithium requires Nitrile? Latex gloves are permeable to many ionic solutions

over time and carry high allergy risks. Nitrile provides superior resistance to the ionic strength of

lithium salts and prevents the "sweat transfer" of skin proteases onto the sample.

Operational Protocol: The "Zero-Moisture" Workflow
This protocol is designed as a self-validating system. If you observe clumping during Step 2,

the system has failed (humidity breach), and you must stop.

Step 1: Environmental Equilibration
Action: Remove the reagent container from the freezer (-20°C).
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Critical Step: Allow the closed container to reach room temperature (approx. 30 mins) inside

a desiccator.

Causality: Opening a cold bottle in warm lab air causes immediate condensation inside the

bottle, degrading the remaining stock.

Step 2: The Anti-Static Weighing Procedure
Setup: Use an anti-static gun or ionizer bar near the balance.

PPE Check: Verify gloves are dry.

Action: Transfer powder using a clean spatula.

Validation: If the powder sticks to the spatula or "flies" away, static charge is too high. Stop

and discharge. If powder looks "wet" or clumps, it has already deliquesced; check stock

integrity.

Step 3: Solubilization
Solvent: Use degassed, ultra-pure water or buffer (pH 7.0–7.5).

Method: Add solvent to the powder, not powder to solvent, to prevent aggregation.

Safety: Lithium salts dissolve exothermically (mildly). Ensure the vessel is not sealed tight

immediately to allow pressure equalization.

Visualization: Workflow & Biological Context
Figure 1: Safe Handling Logic Flow
This diagram illustrates the decision-making process for handling the salt to ensure safety and

stability.
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Start: Remove from -20°C

Equilibrate to RT
(In Desiccator)

 30 mins

Open Container

Visual Check:
Is Powder Free-Flowing?

Weighing Step
PPE: Nitrile + N95
Control: Anti-Static

 Yes

STOP: Reagent Degraded
Dispose as Chem Waste

 No (Clumping)

Solubilization
(Buffer pH 7.0-7.5)

Experimental Use
(Leloir Pathway)

Click to download full resolution via product page

Caption: Figure 1. Operational workflow ensuring personnel safety and reagent viability. Note

the critical "Visual Check" node acting as a quality gate.

Figure 2: Biological Context (The Leloir Pathway)
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Understanding why you are using this reagent helps contextualize the importance of purity.

D-Galactose

Galactose-1-Phosphate ATP

D-Galactose-6-Phosphate
(Target Reagent)

 Minor Pathway
(Phospho-β-galactosidase)

UDP-Galactose UDP-Glc -> Glc1P UDP-Glucose GALE

Glucose-1-Phosphate Glucose-6-Phosphate
(Glycolysis Entry)

 PGM

Tagatose-6-Phosphate Isomerase

Galactokinase

GALT

GALE

Phosphoglucomutase

Click to download full resolution via product page

Caption: Figure 2. Metabolic context.[1] While the classic Leloir pathway (top) uses Gal-1-P,

Galactose-6-Phosphate (red node) feeds into the Tagatose pathway, critical for specific

bacterial metabolism studies.

Disposal & Emergency Response
Disposal Protocol
Do not wash large quantities down the sink. While sugar phosphates are biodegradable, lithium

is a regulated metal in many jurisdictions.
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Solid Waste: Collect expired powder in a container labeled "Solid Chemical Waste: Lithium

Organic Salt."

Liquid Waste: Aqueous solutions <10mM can often be drain-disposed with copious water

(check local EHS). Higher concentrations must go to "Aqueous Inorganic/Organic Mixture"

waste.

Emergency Procedures
Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention

(Lithium irritation).[2]

Eye Contact: Flush with water for 15 minutes. The lithium salt can cause stinging and

osmotic irritation.

Spill: Sweep up carefully to avoid dust generation. Place in a bag; wipe area with a wet

paper towel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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